Cas no 2034521-69-0 (3-(2-methoxyethyl)-1-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-ylmethyl}urea)

• Product Name: 3-(2-methoxyethyl)-1-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-ylmethyl}urea
• CAS No: 2034521-69-0
• MF: C₁₄H₁₉N₅O₂
• MW: 289.332962274551
• CID: 5336265
• Update Time: 2025-11-06

3-(2-methoxyethyl)-1-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)urea
• 1-(2-methoxyethyl)-3-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]urea
• 3-(2-methoxyethyl)-1-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-ylmethyl}urea

• Inchi： 1S/C14H19N5O2/c1-19-10-12(9-18-19)13-7-11(3-4-15-13)8-17-14(20)16-5-6-21-2/h3-4,7,9-10H,5-6,8H2,1-2H3,(H2,16,17,20)
• InChI Key： JHIYSNIFUGCNTI-UHFFFAOYSA-N
• SMILES： O(C)CCNC(NCC1C=CN=C(C2C=NN(C)C=2)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: -0.4
• Topological Polar Surface Area: 81.1

Additional information on 3-(2-methoxyethyl)-1-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-ylmethyl}urea

Introduction to 3-(2-methoxyethyl)-1-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-ylmethyl}urea (CAS No. 2034521-69-0)

The compound 3-(2-methoxyethyl)-1-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-ylmethyl}urea, identified by its CAS number 2034521-69-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif incorporates a urea moiety linked to a pyridine ring and a methylpyrazole substituent, which collectively contribute to its unique chemical and biological properties.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The presence of the 1-methyl-1H-pyrazol-4-yl group in this compound suggests a possible interaction with biological targets, particularly enzymes or receptors involved in metabolic pathways. This structural feature aligns with the growing interest in pyrazole derivatives as pharmacophores, which have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer activities.

The urea functional group within the molecule is another critical feature that enhances its pharmacological relevance. Urea-based compounds are well-documented for their ability to form hydrogen bonds, a key interaction mechanism in drug-receptor binding. This property makes 3-(2-methoxyethyl)-1-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-ylmethyl}urea a promising candidate for further investigation in rational drug design. Additionally, the 2-methoxyethyl side chain introduces lipophilicity, which can modulate the compound's solubility and bioavailability—critical factors in drug development.

In the context of contemporary pharmaceutical research, this compound exemplifies the trend toward designing molecules with multifunctional scaffolds. The combination of a pyridine ring and a methylpyrazole substituent creates a versatile platform that can be further modified to optimize biological activity. Such structural diversity is essential for overcoming resistance mechanisms and expanding the therapeutic arsenal against various diseases.

One of the most compelling aspects of 3-(2-methoxyethyl)-1-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-ylmethyl}urea is its potential role as an intermediate in synthesizing more complex drug candidates. Researchers have leveraged similar molecular architectures to develop kinase inhibitors, which are pivotal in treating cancers and inflammatory disorders. The pyridine-pyrazole core is particularly noteworthy, as it has been shown to interact with ATP-binding sites in enzymes, making it an effective scaffold for inhibiting protein function.

Moreover, advancements in computational chemistry have enabled more precise predictions of molecular interactions. Virtual screening techniques have been employed to identify how 3-(2-methoxyethyl)-1-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-ylmethyl}urea might bind to target proteins. These simulations have provided insights into its binding affinity and specificity, guiding experimental efforts toward optimizing its pharmacological profile. Such integrative approaches—combining experimental synthesis with computational modeling—are reshaping how new drugs are discovered and developed.

The chemical synthesis of this compound involves multi-step reactions that highlight the ingenuity of modern organic chemistry. The introduction of the urea moiety requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the methylpyrazole group demands careful selection of coupling reagents and catalysts. These synthetic challenges underscore the complexity involved in producing molecules with such intricate structures but also demonstrate the capabilities of contemporary synthetic methodologies.

From a biological perspective, the potential applications of 3-(2-methoxyethyl)-1-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-ylmethyl}urea are vast. Its structural features suggest activity against targets involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's, where pyrazole derivatives have shown promise. Additionally, its interaction with enzymes like kinases or phosphodiesterases could make it relevant in treating cardiovascular diseases or metabolic disorders.

The compound's solubility profile, influenced by the 2-methoxyethyl side chain, is another area of interest. Poor solubility often hinders drug efficacy; thus, optimizing this parameter is crucial for clinical translation. Researchers are exploring strategies such as prodrug formulations or co-crystallization techniques to enhance solubility while preserving biological activity.

In conclusion,3-(2-methoxyethyl)-1-{2-(1-methyl-1H-pyrazol-4-yll)pyridin 4 ylm ethyl urea (CAS No 20345 21 69 0) stands as a testament to the progress in medicinal chemistry driven by innovative molecular design. Its unique structural composition opens doors for numerous therapeutic applications across diverse disease areas. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly play an instrumental role in shaping future treatments.